Cas no 861209-08-7 (2-[(2,4-Dichlorophenyl)sulfanyl]-1-(2-methylimidazo[1,2-a]pyridin-3-yl)-1-ethanone)

• Product Name: 2-[(2,4-Dichlorophenyl)sulfanyl]-1-(2-methylimidazo[1,2-a]pyridin-3-yl)-1-ethanone
• CAS No: 861209-08-7
• MF: C₁₆H₁₂Cl₂N₂OS
• MW: 351.250280380249
• CID: 6783375
• PubChem ID: 1472569
• Update Time: 2025-08-03

2-[(2,4-Dichlorophenyl)sulfanyl]-1-(2-methylimidazo[1,2-a]pyridin-3-yl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• MLS000327729
• 2-[(2,4-dichlorophenyl)sulfanyl]-1-{2-methylimidazo[1,2-a]pyridin-3-yl}ethan-1-one
• HMS2411K11
• 2-(2,4-dichlorophenyl)sulfanyl-1-(2-methylimidazo[1,2-a]pyridin-3-yl)ethanone
• SMR000180659
• CHEMBL1502932
• 2R-1206
• AKOS005086551
• 2-[(2,4-dichlorophenyl)sulfanyl]-1-(2-methylimidazo[1,2-a]pyridin-3-yl)-1-ethanone
• 861209-08-7
• 2-[(2,4-Dichlorophenyl)sulfanyl]-1-(2-methylimidazo[1,2-a]pyridin-3-yl)-1-ethanone

• Inchi： 1S/C16H12Cl2N2OS/c1-10-16(20-7-3-2-4-15(20)19-10)13(21)9-22-14-6-5-11(17)8-12(14)18/h2-8H,9H2,1H3
• InChI Key： XXMDURVCJMZNFC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1SCC(C1=C(C)N=C2C=CC=CN12)=O)Cl

Computed Properties

• Exact Mass: 350.0047396g/mol
• Monoisotopic Mass: 350.0047396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 59.7Ų

Additional information on 2-[(2,4-Dichlorophenyl)sulfanyl]-1-(2-methylimidazo[1,2-a]pyridin-3-yl)-1-ethanone

Comprehensive Overview of 2-[(2,4-Dichlorophenyl)sulfanyl]-1-(2-methylimidazo[1,2-a]pyridin-3-yl)-1-ethanone (CAS No. 861209-08-7)

2-[(2,4-Dichlorophenyl)sulfanyl]-1-(2-methylimidazo[1,2-a]pyridin-3-yl)-1-ethanone (CAS No. 861209-08-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the class of imidazo[1,2-a]pyridine derivatives, which are known for their diverse biological activities. Its molecular structure combines a 2,4-dichlorophenylsulfanyl moiety with a 2-methylimidazo[1,2-a]pyridine core, making it a subject of interest for drug discovery and material science.

In recent years, researchers have explored the pharmacological properties of imidazo[1,2-a]pyridine derivatives, particularly their roles as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of the dichlorophenylsulfanyl group in CAS No. 861209-08-7 suggests potential electron-withdrawing effects, which could influence its reactivity and binding affinity in biological systems. This has led to increased searches for "imidazo[1,2-a]pyridine synthesis" and "dichlorophenyl derivatives applications" in scientific databases.

The compound's synthetic pathway often involves multi-step organic reactions, including S-alkylation and condensation reactions, which are critical for achieving high purity and yield. Laboratories focusing on heterocyclic chemistry frequently investigate its structure-activity relationships (SAR) to optimize its performance in target-specific applications. Given the rising demand for small-molecule therapeutics, CAS No. 861209-08-7 is also studied for its potential in cancer research and neurodegenerative disease models.

From an industrial perspective, the compound's stability and solubility profile make it a candidate for formulation development. Researchers often query "imidazo[1,2-a]pyridine solubility" and "sulfanyl derivatives stability" to assess its compatibility with various solvents and excipients. Additionally, its spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) are well-documented, aiding in quality control and regulatory compliance.

Environmental and green chemistry considerations are also relevant to 2-[(2,4-Dichlorophenyl)sulfanyl]-1-(2-methylimidazo[1,2-a]pyridin-3-yl)-1-ethanone. With growing interest in sustainable synthesis, scientists are exploring catalyst-free reactions and biodegradable byproducts for its production. This aligns with broader trends in "eco-friendly chemical synthesis" searches, reflecting the industry's shift toward greener methodologies.

In summary, CAS No. 861209-08-7 represents a versatile compound with promising applications in drug development, material science, and industrial chemistry. Its structural complexity and functional groups continue to inspire innovative research, addressing both academic inquiries and industrial needs. As the scientific community advances, this compound is likely to remain a focal point for molecular design and therapeutic innovation.